5-Fluoro-1H-indol-1-amine
Cat. No. B8731898
M. Wt: 150.15 g/mol
InChI Key: DXSJZEIJXDNIFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08258130B2
Procedure details
A solution of 5-fluoro-1H-indole (16.9 mmol) and potassium tert-butoxide (33.8 mmol) in DMF (76 mL) is stirred at rt under N2 for 2 h. 0.15 M NH2Cl. in ether (169.2 mL) is added drop-wise for 15 minutes at rt. The reaction mixture is stirred at rt for 2 h, then quenched with 10% Na2S2O3 aqueous solution and extracted with ether. The organic layer is separated, dried (Na2SO4), filtered and concentrated in vacuo. The residue is purified by silica gel chromatography eluting with 60-80% EtOAc in heptane to afford 5-fluoro-indole-1-ylamine (751 mg, 30%) as a solid. 1H NMR (300 MHz, CDCl3): δ 4.80 (br, 2N—H), 6.38 (d, H), 7.00 (m, H), 7.19-7.43 (m, 3H).
Yield
30%
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][CH:10]=1)[NH:7][CH:6]=[CH:5]2.CC(C)([O-])C.[K+].[NH2:17]Cl>CN(C=O)C.CCOCC>[F:1][C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][CH:10]=1)[N:7]([NH2:17])[CH:6]=[CH:5]2 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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16.9 mmol
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Type
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reactant
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Smiles
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FC=1C=C2C=CNC2=CC1
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Name
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Quantity
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33.8 mmol
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Type
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reactant
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Smiles
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CC(C)([O-])C.[K+]
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Name
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Quantity
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76 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NCl
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Step Three
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Name
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Quantity
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169.2 mL
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Type
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solvent
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Smiles
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CCOCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture is stirred at rt for 2 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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quenched with 10% Na2S2O3 aqueous solution
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ether
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CUSTOM
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Type
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CUSTOM
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Details
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The organic layer is separated
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (Na2SO4)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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The residue is purified by silica gel chromatography
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WASH
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Type
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WASH
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Details
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eluting with 60-80% EtOAc in heptane
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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product
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Smiles
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FC=1C=C2C=CN(C2=CC1)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 751 mg | |
| YIELD: PERCENTYIELD | 30% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
